Uranium hexafluoride

• IUPAC Name: hexafluorouranium
• InChI: InChI=1S/6FH.U/h6*1H;/q;;;;;;+6/p-6
• InChI Key: SANRKQGLYCLAFE-UHFFFAOYSA-H
• Canonical SMILES: F[U](F)(F)(F)(F)F
• Molecular Formula: F6U, UF6
• Molecular Weight: 352.0193 g/mol
• Physical Description: Radioactive material, uranium hexafluoride, fissile appears as a colorless volatile white crystalline solid. Highly toxic and corrosive. Radioactive. Emits high energy rays which may be harmful and are detectable only by special instruments. Chemically irritates skin, eyes and mucous membranes. Used to make fuel for nuclear power plants., Radioactive material, uranium hexafluoride, non-fissile or fissile excepted appears as a colorless volatile radioactive crystalline solid. Highly toxic and corrosive. Radioactive. Emits high energy rays which may be harmful and are detectable only by special instruments. Chemically irritates skin, eyes and mucous membranes. Used to make fuel for nuclear power plants., Colorless to white crystals; [HSDB], COLOURLESS-TO-WHITE DELIQUESCENT CRYSTALS.
• Boiling Point: 56.5 °C sublimation point
• Solubility: Sol in liq chlorine and bromine. ... Sol in carbon tetrachloride, chloroform, and sym tetrachloroethane, Cl2CHCHCl2, which forms the most stable soln, extensive reaction occurring only after several days at room temp. Sol in fluorocarbons (C6F6 or C7F16) without reaction., Dissolves in nitrobenzene to give a dark red soln fuming in air., INSOL IN CARBON DISULFIDE, Reacts with water; soluble in carbon tetrachloride, chloroform, Solubility in water at 20 °C: reaction
• Density: 5.09 at 20.7 °C/4 °C; (liq): 3.595 at 70 °C, Relative density (water = 1): 5.1
• Vapor Density: 12 at BP of uranium hexafluoride (Air= 1)
• Vapor Pressure: 115.0 [mmHg], 115 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 14.2
• Mechanism of Action: Compared to other heavy metals, such as cadmium, lead, and mercury ... uranium's nephrotoxic effect is less intense. Although the nephrotoxicity of uranium is attributed primarily to its metallotoxicity (chemical toxicity), some authors have discussed that renal damage from exposure to high-LET alpha-emitting heavy metals, like uranium, is derived from combined chemical and radiotoxic effect. /Uranium NOS/, Approximately 60% of uranium absorbed into the blood is transported in the form of a bicarbonate complex, and 40% is bound to plasma proteins. The uranyl-bicarbonate complex is filtered out of the blood by the renal glomerulus and is passed into the tubules. The pH of urine decreases in the tubules, resulting in dissociation of the complex and release of the reactive uranyl ion. Nephrotoxicity results primarily from damage to the tubular epithelium, which allows leakage of glucose, protein, aminoacids, and enzymes into the urine. In high doses (more than 6 mg uranium/kg), glomerular damage may also occur, causing decreased renal blood flow and a decreased glomerular filtration rate. The kidney responds to toxic levels of uranium within 24-48 hr after exposure. The changes become progressively more severe over approximately a 5 day period. The damaged tubular epithelium regenerates quickly as the uranium concentration is reduced. /Soluble uranium compounds/
• Color/Form: Volatile white monoclinic crystalline solid, White crystalline solid, Deliquescent
• CAS RN: 7783-81-5, 11133-71-4, 12134-48-4
• Melting Point: 64.8 °C, 64.5 °C at 2 atm

Description

Uranium hexafluoride, sometimes called hex, is an inorganic compound with the formula UF6. It is a volatile and toxic white solid that reacts with water, releasing corrosive hydrofluoric acid. The compound reacts mildly with aluminium, forming a thin surface layer of AlF3 that resists any further reaction from the compound.

Synthesis Analysis

Milled uranium ore— U3O8 or “yellowcake”—is dissolved in nitric acid, yielding a solution of uranyl nitrate UO2(NO3)2. Pure uranyl nitrate is obtained by solvent extraction, then treated with ammonia to produce ammonium diuranate (“ADU”, [NH4]2U2O7). Reduction with hydrogen gives UO2, which is converted with hydrofluoric acid (HF) to uranium tetrafluoride, UF4. Oxidation with fluorine yields UF6.

Molecular Structure Analysis

The molecular structure of Uranium hexafluoride is octahedral. It consists of one uranium atom surrounded by six fluorine atoms.

Chemical Reactions Analysis

Uranium hexafluoride reacts readily with atmospheric humidity. The kinetics of the UF6 hydrolysis reaction have been observed directly for the first time. The proposed mechanism involves formation of the [UF6·2H2O] adduct via two separate reactions.

Physical And Chemical Properties Analysis

Uranium hexafluoride is a colorless solid with a molar mass of 352.02 g/mol. It has a density of 5.09 g/cm3 in solid form and sublimes at 56.5 °C (133.7 °F; 329.6 K) at atmospheric pressure. It is soluble in chloroform, CCl4, liquid chlorine, and bromine.

Mechanism of Action

The hydrolysis mechanism is found to proceed via intermolecular hydrogen transfer within van der Waals complexes involving UF6, UF5OH, and UOF4, followed by the formation of a previously unappreciated dihydroxide intermediate, UF4(OH)2.

Future Directions

Uranium hexafluoride is used primarily in the gaseous diffusion and gas centrifuge processes that are used to enrich uranium. In gaseous diffusion, mined uranium ore is sent to a plant that produces uranium oxide, more commonly known as "yellowcake". Future directions for uranium hexafluoride are likely to continue to focus on its role in the nuclear fuel cycle and the development of safer and more efficient methods for its production and handling.